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Compound of Interest

Compound Name:
2-Methoxybenzylhydrazine

dihydrochloride

Cat. No.: B1302798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, synthesis, and

analysis of 2-Methoxybenzylhydrazine Dihydrochloride. The information is intended to

support research and development activities in the fields of medicinal chemistry, organic

synthesis, and drug discovery.

Core Chemical Properties
2-Methoxybenzylhydrazine dihydrochloride is a hydrazine derivative that serves as a

valuable intermediate in the synthesis of various organic compounds. Its chemical

characteristics are summarized in the table below.
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Property Value Source(s)

IUPAC Name

(2-

methoxyphenyl)methylhydrazin

e;dihydrochloride

[1]

CAS Number 784189-95-3 [1]

Molecular Formula C₈H₁₄Cl₂N₂O [1]

Molecular Weight 225.11 g/mol [1][2]

Appearance
Light yellow to brown

powder/crystalline solid

Melting Point 118-120 °C [2]

Solubility

Soluble in water. Slightly

soluble in DMSO and

Methanol (inferred from similar

compounds).

[3]

Synthesis Protocol
A general and established method for the synthesis of methoxybenzylhydrazine

dihydrochlorides involves a two-step process. The following protocol is adapted from

procedures reported for the synthesis of the isomeric (4-methoxybenzyl)hydrazine

dihydrochloride.[3][4]

Step 1: Synthesis of (2-Methoxyphenyl)methylhydrazine

In a three-necked round-bottom flask equipped with a mechanical stirrer, dropping funnel,

and condenser, a solution of hydrazine hydrate in anhydrous ethanol is prepared.

2-Methoxybenzyl chloride, dissolved in anhydrous ethanol, is added dropwise to the

hydrazine hydrate solution at room temperature with continuous stirring.

The reaction mixture is then heated to reflux and maintained at this temperature for several

hours to ensure the completion of the nucleophilic substitution reaction.
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After the reaction is complete, the solvent is removed under reduced pressure using a rotary

evaporator.

Step 2: Formation of the Dihydrochloride Salt

The crude (2-methoxyphenyl)methylhydrazine residue is redissolved in a minimal amount of

anhydrous ethanol.

The solution is cooled in an ice bath.

Concentrated hydrochloric acid is added dropwise to the cooled solution with stirring.

The addition of hydrochloric acid results in the precipitation of 2-Methoxybenzylhydrazine
dihydrochloride as a solid.

The precipitate is collected by vacuum filtration, washed with a small amount of cold

anhydrous ethanol, and dried in a vacuum desiccator to yield the final product.
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Synthesis of 2-Methoxybenzylhydrazine Dihydrochloride.

Analytical Methodologies
The characterization and quality control of 2-Methoxybenzylhydrazine dihydrochloride can

be performed using a variety of standard analytical techniques.
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Chromatographic Methods
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are

powerful techniques for assessing the purity of hydrazine derivatives.[5][6]

HPLC: A reversed-phase HPLC method, similar to that used for other hydrazine compounds

like hydralazine hydrochloride, can be developed.[7] A typical setup would involve a C18

column with a gradient elution using a buffered aqueous mobile phase and an organic

modifier like acetonitrile or methanol. Detection is commonly performed using a UV detector.

GC: For GC analysis, derivatization of the hydrazine moiety is often necessary to improve

volatility and thermal stability. The resulting derivative can then be separated on a suitable

capillary column and detected by a flame ionization detector (FID) or a mass spectrometer

(MS).[5]

Spectroscopic Methods
Spectroscopic techniques are essential for the structural elucidation and confirmation of 2-
Methoxybenzylhydrazine dihydrochloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy provide

detailed information about the molecular structure. Spectral data for the related compound

(2-Methoxyphenyl)hydrazine hydrochloride is available and can serve as a reference.[8]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional

groups present in the molecule. Reference spectra for related hydrazine hydrochlorides are

available.[9]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecular weight

and fragmentation pattern of the compound, confirming its identity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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